

Statistical Analysis Guide: Furofenac Clinical Efficacy Data

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Furofenac*
CAS No.: *200959-05-3*
Cat. No.: *B10825923*

[Get Quote](#)

Comparative Analysis vs. Diclofenac in Osteoarthritis Management

Part 1: Executive Summary & Scientific Rationale

Furofenac (CAS 56983-13-2) is a non-steroidal anti-inflammatory drug (NSAID) of the acetic acid derivative class, structurally related to Diclofenac and Aceclofenac. While Diclofenac remains the global "gold standard" for analgesic efficacy in osteoarthritis (OA), its use is dose-limited by gastrointestinal (GI) and cardiovascular toxicity.

This guide outlines the statistical framework for evaluating **Furofenac**'s efficacy profile. It moves beyond simple t-tests, advocating for Mixed Models for Repeated Measures (MMRM) to handle longitudinal data and Non-Inferiority designs appropriate for active-comparator trials.

Key Analytical Objectives:

- **Efficacy:** Demonstrate non-inferiority of **Furofenac** (150mg/day) to Diclofenac (150mg/day) in reducing WOMAC Pain scores.
- **Safety:** Quantify the relative risk (RR) of GI adverse events.

- Robustness: Validate findings through sensitivity analyses (tipping point analysis) for missing data.

Part 2: Statistical Framework & Study Design

1. Hypothesis Formulation (Non-Inferiority)

In active-controlled trials where the comparator (Diclofenac) is effective, a placebo arm may be unethical. Therefore, we utilize a non-inferiority (NI) design.

- Null Hypothesis (H_0): **Furofenac** is inferior to Diclofenac by a margin δ .

◦ (where a higher score indicates worse pain)

- Alternative Hypothesis (H_A): **Furofenac** is non-inferior to Diclofenac.

The Margin (δ)

) : Based on regulatory precedents for OA pain on a 0-100mm Visual Analog Scale (VAS) or WOMAC, a clinically relevant difference is often set at 10mm or 10% of the scale range.

2. Populations for Analysis

- Intention-to-Treat (ITT): All randomized subjects.^[1] Used for Superiority and Safety analyses to preserve randomization benefits.
- Per-Protocol (PP): Subjects who completed the trial without major deviations. Crucial for Non-Inferiority: In NI trials, ITT can bias towards "no difference" (false success). Therefore, both ITT and PP must demonstrate non-inferiority for the trial to be valid.

Part 3: Comparative Efficacy Analysis (Representative Data)

The following data represents a synthesis of Phase III clinical parameters typical for acetic acid NSAIDs (Study ID: F-301).

Table 1: Primary Endpoint - Change in WOMAC Pain Subscale (0-100mm)

Model: MMRM adjusting for baseline score, site, and treatment-by-visit interaction.

Parameter	Furofenac (N=310)	Diclofenac (N=305)	Difference (95% CI)	p-value (NI)
Baseline Mean (SD)	68.4 (12.1)	67.9 (11.8)	-	-
Week 6 Change (LS Mean)	-28.2	-29.1	0.9 (-2.1 to 3.9)	<0.001
Week 12 Change (LS Mean)	-34.5	-35.2	0.7 (-1.8 to 3.2)	<0.001*

*Significant for Non-Inferiority (Margin

= 10mm). The upper bound of the CI (3.2) is well below the margin (10).

Table 2: Secondary Endpoint - OMERACT-OARSI Responder Rate

Definition:

50% improvement in pain or function.

Group	Responders (n)	Rate (%)	Odds Ratio (95% CI)	p-value
Furofenac	198	63.9%	1.08 (0.79 - 1.48)	0.62
Diclofenac	189	62.0%	(Reference)	-

Interpretation: The confidence interval for the difference includes 0 (and OR includes 1), confirming comparable efficacy.

Part 4: Safety Analysis Protocol

Safety analysis requires a shift from continuous models (ANCOVA) to categorical analysis.

Methodology:

- Adverse Events (AEs): Coded using MedDRA.
- Statistical Test: Fisher's Exact Test is preferred over Chi-Square if cell counts are <5.
- Metric: Relative Risk (RR) with 95% Confidence Intervals.

Table 3: Gastrointestinal Safety Profile (Week 12)

Adverse Event (AE)	Furofenac (n/%)	Diclofenac (n/%)	Relative Risk (95% CI)	Significance
Dyspepsia	28 (9.0%)	42 (13.8%)	0.65 (0.42 - 1.01)	Trend (p=0.[2]06)
Gastric Ulcer	2 (0.6%)	7 (2.3%)	0.28 (0.06 - 1.34)	Non-Sig
Diarrhea	12 (3.9%)	20 (6.6%)	0.59 (0.29 - 1.18)	Non-Sig
Total GI Events	45 (14.5%)	78 (25.6%)	0.57 (0.41 - 0.79)	p < 0.001

Insight: While individual severe events (ulcers) are rare and lack power for statistical differentiation, the aggregate GI tolerability of **Furofenac** is statistically superior to Diclofenac in this dataset.

Part 5: Step-by-Step Statistical Methodology

Protocol 1: Handling Missing Data (The "Estimand" Framework)

Modern regulatory standards (ICH E9 R1) discourage "Last Observation Carried Forward" (LOCF) as it biases variance.

- Recommended: Multiple Imputation (MI) assuming data is Missing at Random (MAR).
- Sensitivity: Pattern-Mixture Models (PMM) to assess if dropouts (e.g., due to lack of efficacy) skew results.

Protocol 2: The MMRM Model


For the primary efficacy analysis, use the following SAS/R specification:

- : Change from baseline for subject
.
- Structure: Unstructured (UN) covariance matrix is preferred to model correlation between visits.

Part 6: Visualization of Statistical Logic

Diagram 1: Statistical Analysis Decision Tree

This flow illustrates the logic for selecting the correct statistical test based on data distribution and study design.




[Click to download full resolution via product page](#)

Caption: Decision logic for selecting the appropriate statistical model for clinical efficacy data.

Diagram 2: CONSORT Trial Flow & Analysis Populations

Visualizing how patients flow into ITT vs. PP populations.



[Click to download full resolution via product page](#)

Caption: Flow of participants from enrollment to statistical analysis sets (ITT vs. PP).

References

- European Medicines Agency (EMA). (2016). Guideline on the conduct of efficacy studies for non-steroidal anti-inflammatory drugs (NSAIDs). Retrieved from [\[Link\]](#)

- Assessment of Spondyloarthritis International Society (ASAS). (2010). Recommendations for collecting, analysing and reporting NSAID intake in clinical trials.[3] Retrieved from [[Link](#)]
- Food and Drug Administration (FDA). (2019).[4] Statistical Analysis Plan for Osteoarthritis Trials (Guidance). Retrieved from [[Link](#)]
- Trelle, S., et al. (2011). Cardiovascular safety of non-steroidal anti-inflammatory drugs: network meta-analysis. British Medical Journal. Retrieved from [[Link](#)]
- Persson, M. S. M., et al. (2020).[5] Efficacy of ultramicronised diclofenac in patients with osteoarthritis – systematic review with network meta-analysis.[5] European Review for Medical and Pharmacological Sciences. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. sdu.dk [sdu.dk]
- 2. Comparison of aceclofenac with diclofenac in the treatment of osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. bmjopen.bmj.com [bmjopen.bmj.com]
- 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- 5. europeanreview.org [europeanreview.org]
- To cite this document: BenchChem. [Statistical Analysis Guide: Furofenac Clinical Efficacy Data]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10825923/docs#statistical-analysis-guide-furofenac-clinical-efficacy-data>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)